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Compound of Interest

Compound Name: 3-Hepten-1-ol

Cat. No.: B3049572 Get Quote

This technical guide provides an overview of the available thermochemical data for 3-Hepten-
1-ol. Recognizing the scarcity of experimentally determined values in publicly accessible

literature, this document presents computationally derived data and outlines a comprehensive

experimental protocol for the determination of the enthalpy of combustion, a key

thermochemical parameter. This guide is intended for researchers, scientists, and professionals

in drug development who require such data for reaction modeling, safety analysis, and process

design.

Data Presentation: Calculated Thermochemical
Properties
The following tables summarize the thermochemical and physical properties of 3-Hepten-1-ol.
It is critical to note that these values have been estimated using computational group-

contribution methods, primarily the Joback and Crippen methods, and are not the result of

direct experimental measurement.[1] While these methods provide valuable approximations, for

high-precision applications, experimental verification is recommended.

Table 1: Calculated Thermochemical Properties of 3-Hepten-1-ol[1]
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Property Symbol Value Unit Method

Enthalpy of

Formation (Ideal

Gas, 298 K)

ΔfH° -222.82 kJ/mol Joback Method

Gibbs Free

Energy of

Formation (Ideal

Gas, 298 K)

ΔfG° -48.54 kJ/mol Joback Method

Enthalpy of

Vaporization (at

normal boiling

point)

ΔvapH° 47.81 kJ/mol Joback Method

Enthalpy of

Fusion
ΔfusH° 18.18 kJ/mol Joback Method

Table 2: Calculated Temperature-Dependent Ideal Gas Heat Capacity (Cp,gas)[1]

Temperature (K)
Ideal Gas Heat Capacity
(J/mol·K)

Method

455.90 231.48 Joback Method

483.86 241.71 Joback Method

511.82 251.49 Joback Method

539.78 260.84 Joback Method

567.74 269.79 Joback Method

595.69 278.34 Joback Method

623.65 286.52 Joback Method

Table 3: Other Calculated Physical Properties[1]
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Property Symbol Value Unit Method

Normal Boiling

Point
Tb 455.90 K Joback Method

Normal Melting

Point
Tf 224.39 K Joback Method

Critical

Temperature
Tc 623.65 K Joback Method

Critical Pressure Pc 3280.28 kPa Joback Method

Critical Volume Vc 0.426 m³/kmol Joback Method

Octanol/Water

Partition

Coefficient

logP 1.725 Crippen Method

Experimental Protocols: Determination of Enthalpy
of Combustion
The primary experimental method for determining the enthalpy of combustion for a liquid

alcohol is calorimetry. The following protocol describes a general procedure using a simple

calorimeter, such as a copper can, to obtain the heat of combustion.

Objective: To experimentally determine the molar enthalpy of combustion of 3-Hepten-1-ol.

Principle: A known mass of the alcohol is burned in a spirit lamp. The heat released during

combustion is absorbed by a known mass of water in a calorimeter.[2][3] By measuring the

temperature change of the water, the heat absorbed can be calculated. This value is then used

to determine the enthalpy change per mole of alcohol burned.[4]

Materials and Apparatus:

3-Hepten-1-ol

Spirit lamp with a wick
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Copper calorimeter (or an aluminum can)[5]

Digital thermometer (accurate to ±0.1 °C)

Electronic balance (accurate to ±0.01 g)

100 cm³ or 250 cm³ measuring cylinder[5]

Clamp stand and clamp

Stirring rod

Draught shield (optional, but recommended for accuracy)

Deionized water

Procedure:

Preparation:

Measure a precise volume of deionized water (e.g., 100 cm³) using a measuring cylinder

and pour it into the copper calorimeter.[2]

Set up the apparatus by clamping the calorimeter at a fixed height above the spirit lamp.

Ensure the flame will be close to the bottom of the calorimeter without touching it.[5]

Place a draught shield around the apparatus to minimize heat loss to the surroundings.[4]

Initial Measurements:

Record the initial temperature of the water (Tinitial) in the calorimeter using the digital

thermometer. Ensure the water is stirred gently for a uniform temperature.[3]

Fill the spirit lamp with 3-Hepten-1-ol.

Measure the initial total mass of the spirit lamp, including the cap and alcohol (minitial),

using the electronic balance.[2]

Combustion:
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Place the spirit lamp under the calorimeter and light the wick.[4]

Continuously and gently stir the water with the stirring rod throughout the heating process

to ensure even heat distribution.[6]

Monitor the temperature of the water. Continue the combustion until a significant

temperature rise is observed (e.g., 20-30 °C).[5]

Final Measurements:

Extinguish the flame by carefully placing the cap back on the spirit lamp.[5]

Continue stirring the water and record the maximum temperature reached (Tfinal).[4]

Immediately reweigh the spirit lamp with its cap and remaining alcohol (mfinal) to

determine the mass of alcohol burned.[2]

Calculations:

Mass of Alcohol Burned (Δm):

Δm = minitial - mfinal

Heat Absorbed by Water (q):

q = mwater × cwater × ΔT

Where:

mwater is the mass of the water (in g). Assuming the density of water is 1 g/cm³, 100

cm³ of water has a mass of 100 g.

cwater is the specific heat capacity of water (4.18 J g⁻¹ K⁻¹).[6]

ΔT is the change in temperature of the water (Tfinal - Tinitial).

Moles of Alcohol Burned (n):

n = Δm / Mr
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Where Mr is the molar mass of 3-Hepten-1-ol (C₇H₁₄O), which is 114.19 g/mol .

Molar Enthalpy of Combustion (ΔHc):

ΔHc = -q / n

The result is typically expressed in kJ/mol. The negative sign indicates that the reaction is

exothermic.[4]

Sources of Error and Improvements:

Heat Loss: A significant source of error is the loss of heat to the surroundings by convection

and radiation. This can be minimized by using a draught shield, insulating the calorimeter,

and placing the flame as close to the calorimeter as possible.[4]

Incomplete Combustion: If the flame is sooty, it indicates incomplete combustion, which

releases less energy than complete combustion. Ensuring a sufficient oxygen supply can

mitigate this.

Heat Absorption by Apparatus: The calorimeter itself absorbs some heat. To improve

accuracy, the heat capacity of the calorimeter can be determined in a separate calibration

experiment using a substance with a known enthalpy of combustion.[3][5]

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the enthalpy of combustion.
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1. Preparation & Initial Measurement

2. Combustion Process

3. Final Measurement

4. Calculation

Measure mass of spirit
lamp + alcohol (minitial)

Measure known mass
of water into calorimeter

Record initial water
temperature (Tinitial)

Calculate heat absorbed
by water (q = mcΔT)

Place lamp under calorimeter
and ignite wick

Heat water while stirring
continuously

Extinguish flame after
significant temp. rise (e.g., 20°C)

Record maximum water
temperature (Tfinal)

Measure final mass of spirit
lamp + alcohol (mfinal)

Calculate mass of
alcohol burned (Δm)

Calculate moles of
alcohol burned (n)

Calculate molar enthalpy of
combustion (ΔHc = -q/n)

Click to download full resolution via product page

Workflow for Calorimetric Determination of Enthalpy of Combustion.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3049572?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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